Cas no 89142-40-5 (Heptanoic acid, 5-bromo-7-oxo-, methyl ester)

• Product Name: Heptanoic acid, 5-bromo-7-oxo-, methyl ester
• CAS No: 89142-40-5
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 610757
• PubChem ID: 71322352
• Update Time: 2025-04-19

Heptanoic acid, 5-bromo-7-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 5-bromo-7-oxo-, methyl ester
• methyl 5-bromo-7-oxoheptanoate
• 89142-40-5
• DTXSID10752043

• Inchi： 1S/C8H13BrO3/c1-12-8(11)4-2-3-7(9)5-6-10/h6-7H,2-5H2,1H3
• InChI Key： PXGWOWVUSQBMSE-UHFFFAOYSA-N
• SMILES： BrC(CC=O)CCCC(=O)OC

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų